Cas no 2305253-72-7 (3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid)

• Product Name: 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• CAS No: 2305253-72-7
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 5859817
• PubChem ID: 138987941
• Update Time: 2025-07-02

3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 2305253-72-7
• 3-{[(tert-butoxy)carbonyl]amino}-3-(3,3-difluorocyclobutyl)propanoic acid
• EN300-4118650

• Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-8(4-9(16)17)7-5-12(13,14)6-7/h7-8H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： DJVKKSZGTJWAHS-UHFFFAOYSA-N
• SMILES： FC1(CC(C(CC(=O)O)NC(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 279.12821441g/mol
• Monoisotopic Mass: 279.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

Comprehensive Overview of 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid (CAS No. 2305253-72-7): Properties, Applications, and Research Insights

The compound 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid (CAS No. 2305253-72-7) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This difluorocyclobutyl-containing derivative is characterized by a propanoic acid backbone modified with a tert-butoxycarbonyl (Boc)-protected amino group, making it a versatile intermediate in drug discovery and organic synthesis. Its CAS number 2305253-72-7 serves as a critical identifier for researchers seeking high-purity reagents or investigating structure-activity relationships.

In recent years, the demand for fluorinated compounds like 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid has surged, driven by their enhanced metabolic stability and bioavailability—a key focus in small-molecule drug development. The difluorocyclobutyl moiety, in particular, is prized for its ability to modulate lipophilicity and conformational rigidity, addressing challenges in CNS drug permeability and target engagement. These properties align with trending topics such as next-generation therapeutics and precision medicine, where fluorination strategies are frequently discussed in scientific literature and patent filings.

Synthetic routes to CAS No. 2305253-72-7 often involve multi-step processes, including cyclobutane ring formation, fluorination, and Boc-protection of the amino group. Researchers frequently search for optimized protocols to improve yield and scalability, reflecting broader interests in green chemistry and atom-economical synthesis. The compound’s carboxylic acid functionality further enables diverse derivatization, such as amide coupling or esterification, which is valuable for proteolysis-targeting chimera (PROTAC) design or bioconjugation applications.

Analytical characterization of 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid typically employs NMR spectroscopy (notably ¹⁹F-NMR for fluorine detection), mass spectrometry, and HPLC purity assays. These techniques address common queries about compound verification and quality control—topics highly relevant to contract research organizations (CROs) and academic labs. Additionally, the compound’s stability under various pH conditions is a frequent subject of inquiry, given its potential use in formulation studies.

Beyond pharmaceuticals, CAS 2305253-72-7 may find utility in material science, where fluorinated building blocks are explored for liquid crystals or polymeric coatings. This interdisciplinary potential resonates with searches for multi-functional chemicals and high-performance materials. However, current literature predominantly highlights its role in kinase inhibitor scaffolds and GPCR modulator development, aligning with industry trends toward targeted therapies.

In summary, 3-(3,3-Difluorocyclobutyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid represents a compelling case study in modern medicinal chemistry. Its structural complexity and functional diversity cater to evolving research needs, from hit-to-lead optimization to prodrug design. As the scientific community continues to explore fluorine’s role in drug discovery, compounds like CAS No. 2305253-72-7 will remain pivotal in bridging theoretical innovation with practical applications.